Cas no 17648-92-9 (Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-)

Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)- structure
17648-92-9 structure
Product Name:Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-
CAS No:17648-92-9
MF:C12H9BrN2O4S
MW:357.179860830307
CID:232577
PubChem ID:242269
Update Time:2025-04-19

Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-
    • 4-bromo-N-(4-nitrophenyl)benzenesulfonamide
    • 4-Brom-benzolsulfonsaeure-(4-nitro-anilid)
    • 4-bromo-benzenesulfonic acid-(4-nitro-anilide)
    • AC1L6955
    • AC1Q6TUY
    • Ambcb5260067
    • AR-1G1293
    • NSC50724
    • E83762
    • Cambridge id 5260067
    • DTXSID60287375
    • 17648-92-9
    • Benzenesulfonamide, 4-bromo-N-(4-nitrophenyl)-
    • SR-01000201656-1
    • CS-0268456
    • AKOS001010479
    • Z31217841
    • NSC-50724
    • SR-01000201656
    • 4-Bromo-N-(4-nitro-phenyl)-benzenesulfonamide
    • MDL: MFCD00426430
    • Inchi: 1S/C12H9BrN2O4S/c13-9-1-7-12(8-2-9)20(18,19)14-10-3-5-11(6-4-10)15(16)17/h1-8,14H
    • InChI Key: BWLFUNQQASJFCD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 355.94667
  • Monoisotopic Mass: 355.94664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
  • LogP: 4.83510
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